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Introduction and Strategic Advantages

In the landscape of modern organic synthesis, particularly within pharmaceutical and
agrochemical development, the introduction of an ethylamine group is a frequent and critical
transformation. Ethylamine (CHsCHz2NH?2) is a versatile building block found in numerous
biologically active molecules.[1][2] While ethylamine itself is a gas with a low boiling point
(17°C), its use can present significant handling challenges in a laboratory setting. Ethylamine
hydrobromide (C2HsNHz-HBr), a stable, crystalline solid, offers a superior alternative for many
applications.[3]

1.1. The Reagent: Ethylamine Hydrobromide

Ethylamine hydrobromide is the salt formed from the reaction of ethylamine and hydrogen
bromide. As a solid, it is significantly easier to weigh and handle accurately compared to its
gaseous counterpart. This salt is the primary subject of these notes, focusing on its utility as a
practical and efficient source of the ethylamine nucleophile for synthetic transformations.

© 2026 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b1208425#bc-rfq
https://safrole.com/knowledge-base/ethylamine-properties-reactions-and-applications/
https://en.wikipedia.org/wiki/Ethylamine
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

1.2. Why Choose the Salt? A Comparison with Anhydrous Ethylamine

The primary advantage of using ethylamine hydrobromide lies in its physical properties,

which translate to enhanced safety and convenience.

Feature

Ethylamine (Anhydrous)

Ethylamine Hydrobromide

Physical State

Colorless gas

White to off-white crystalline

solid

Boiling Point 17 °C ~172-176 °C (Melting Point)
Requires specialized
) equipment (lecture bottles, Easily weighed on a standard
Handling . ) )
cold traps); difficult to weigh lab balance; non-volatile.
accurately.
Standard chemical cabinet,
Storage Pressurized gas cylinder. preferably in a desiccator as it
can be hygroscopic.[4]
Flammable gas; respiratory Solid irritant; avoid dust
Safety o ) ]
irritant.[2] inhalation.[5][6]
Bubbled into a reaction or Added as a solid; the active
In-situ Use used as a condensed liquid at ethylamine is liberated in situ

low temperatures.

with a base.

Core Mechanistic Pathways

The ethylamine group can be introduced into a target molecule using its hydrobromide salt via

two primary and highly reliable synthetic routes: Nucleophilic Substitution and Reductive

Amination. In both pathways, the hydrobromide salt serves as a latent source of ethylamine,

which is unmasked by the addition of a suitable base.

2.1. Pathway A: Nucleophilic Substitution (SN2 Alkylation)

This pathway involves the reaction of a substrate containing a good leaving group (e.g., an

alkyl halide) with ethylamine, which acts as a nucleophile. The reaction proceeds via a classic
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SN2 mechanism where the lone pair of electrons on the nitrogen atom attacks the electrophilic
carbon, displacing the leaving group.[7][8][9]

A significant challenge in this reaction is over-alkylation. The primary amine product (R-
NHCH2CHs) is often more nucleophilic than ethylamine itself.[10][11] This can lead to a
subsequent reaction with the alkyl halide to form a tertiary amine (R-N(CH2CHs)2) and
ultimately a quaternary ammonium salt.[12][13][14]

Strategies for selective mono-alkylation include:
o Careful control of stoichiometry.
» Slow, controlled addition of the alkylating agent.[10]

e Using a large excess of the amine nucleophile, which is achievable by using a corresponding
excess of ethylamine hydrobromide and the activating base.[15][16]

Step 2: SN2 Attack

Step 1: Liberation of Nucleophile
Cz2HsNH:2

Base (e.g., K2CO3)
Step 3: Deprotonation
+ Base + Base
- Base-H*Br~ ine) Nucleophilic Attack - Base-H*
>

C2HsNH: (Ethylas R-X (Alkyl Halide) ——> R-NH2*-C2Hs X~ ———————> R-NH-Cz2Hs (Mono-ethylated Product)

C2HsNHs*Br-

Click to download full resolution via product page
Caption: General workflow for SN2 N-ethylation.
2.2. Pathway B: Reductive Amination

Reductive amination is a powerful and versatile method for forming C-N bonds. It involves the
reaction of an aldehyde or ketone with an amine to form an intermediate imine (or iminium ion),
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which is then reduced in the same pot to the corresponding amine.[17][18] This method avoids
the over-alkylation issues inherent to SN2 reactions with primary amines.[18]

The reaction is typically carried out in a one-pot fashion. The carbonyl compound, ethylamine
hydrobromide, and a base are mixed, and after a period to allow for imine formation, a
reducing agent is added.[19]

Key considerations:

e pH Control: The initial imine formation is often catalyzed by mild acid, a condition
conveniently provided by the ammonium salt itself before complete neutralization.[19]

e Reducing Agent: The choice of reducing agent is crucial. Mild hydride reagents like sodium
triacetoxyborohydride (NaBH(OACc)s) or sodium cyanoborohydride (NaBHsCN) are ideal
because they are selective for the imine/iminium ion over the starting aldehyde or ketone,
allowing the entire process to occur in a single step.[18][20]

@ldehyde/Ketone + CszNHa

ucleophilic Attack

(Hemiaminal Intermediate)

H20

. - . Reducing Agent
(Irmne/Imlmum Ion Intermedlate) & e.g., NaBH(O Ac)3)j

/

/
4 .
/Reduction

/

Ethylamine Product
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Caption: The reductive amination pathway.

Safety and Handling

While safer than ethylamine gas, ethylamine hydrobromide is still a chemical that requires
proper handling.

o Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
appropriate chemical-resistant gloves.[5][21] Handle the solid in a well-ventilated area or a
fume hood to avoid inhaling dust.[4][6]

o Storage and Stability: Store in a tightly closed container in a cool, dry, and well-ventilated
place.[6][21] The compound can be hygroscopic.[4]

» Spill and Disposal Procedures: In case of a spill, sweep up the solid material, avoiding dust
generation, and place it in a suitable container for disposal.[5][21] Dispose of the chemical in
accordance with local, state, and federal regulations.

General Experimental Parameters

4.1. The Critical Role of the Base

The hydrobromide salt is stable and unreactive. To generate the nucleophilic free ethylamine, a
base is required to neutralize the hydrobromic acid. The choice and stoichiometry of the base
are paramount.
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Ke
Base Type Typical Solvents v . .
Considerations

Heterogeneous, but

) effective and easy to
Potassium Carbonate

Inorganic, weak DMF, Acetonitrile remove by filtration. A
(K2CO03)

common choice for N-
alkylation.[10]

Soluble in most
organic solvents. The
resulting
) i ) DCM, THF, triethylammonium
Triethylamine (EtsN) Organic, moderate o ]

Acetonitrile bromide salt may also
be soluble, requiring
agueous work-up for

removal.

Used for liberating the
free amine prior to
Sodium Hydroxide ) reaction or in biphasic
Inorganic, strong Aqueous, Alcohols
(NaOH) systems. Can cause
side reactions with

sensitive substrates.

Stoichiometry: A minimum of one equivalent of base is required to neutralize the HBr salt. For
SN2 reactions, an additional equivalent is often used to scavenge the proton generated during
the alkylation, driving the reaction to completion.

4.2. Solvent Selection

The choice of solvent depends on the specific reaction, the solubility of the substrates, and the
reaction temperature.

o Acetonitrile (CHsCN) and N,N-Dimethylformamide (DMF) are excellent polar aprotic solvents
for SN2 reactions.[10]
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e Dichloromethane (DCM) and 1,2-Dichloroethane (DCE) are commonly used for reductive
aminations with NaBH(OACc)s.[20]

e Methanol (MeOH) or Ethanol (EtOH) can be used, particularly for reductive aminations with
NaBHa4 or NaBHsCN, but can also act as competing nucleophiles in SN2 reactions with

highly reactive electrophiles.[20]

Detailed Experimental Protocols

The following protocols are representative examples and should be adapted based on the
specific substrate and scale.

5.1. Protocol 1: Mono-N-Ethylation of Benzyl Bromide via SN2 Reaction
This protocol aims to synthesize N-ethylbenzylamine, a common secondary amine.
e Materials:

o Benzyl bromide (1.0 eq)

o

Ethylamine hydrobromide (1.5 eq)

o

Potassium carbonate (K2COs), anhydrous, powdered (2.5 eq)

[¢]

Anhydrous Acetonitrile (CH3CN)

o

Ethyl acetate (for extraction)

o

Saturated aqueous NaCl solution (brine)

o

Anhydrous sodium sulfate (Na2S0a)
e Procedure:

o To a dry round-bottom flask under a nitrogen atmosphere, add ethylamine hydrobromide
(1.5 eq) and potassium carbonate (2.5 eq).

o Add anhydrous acetonitrile to create a stirrable slurry.
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5.2.

Add benzyl bromide (1.0 eq) dropwise to the stirring mixture at room temperature.

Heat the reaction mixture to 50-60 °C and monitor its progress by TLC or LC-MS. The
reaction typically takes 4-12 hours.

Upon completion, cool the mixture to room temperature and filter off the inorganic salts,
washing the filter cake with a small amount of acetonitrile.

Concentrate the filtrate under reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and then brine to remove any
remaining salts.

Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

Purify the crude product by flash column chromatography on silica gel to yield pure N-
ethylbenzylamine.

Protocol 2: Synthesis of N-Ethylbenzylamine via Reductive Amination of Benzaldehyde

This protocol provides an alternative route to the same product, highlighting the reductive

amination pathway.

o Materials:

Benzaldehyde (1.0 eq)

Ethylamine hydrobromide (1.2 eq)

Sodium triacetoxyborohydride (NaBH(OACc)s3) (1.5 eq)
1,2-Dichloroethane (DCE) or Dichloromethane (DCM)
Saturated aqueous NaHCOs solution

Anhydrous sodium sulfate (Na2S0a)
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e Procedure:

o To a dry round-bottom flask, add benzaldehyde (1.0 eq), ethylamine hydrobromide (1.2
eq), and 1,2-dichloroethane.

o Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

o Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. Caution: Gas
evolution may occur.

o Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting
material is consumed (typically 2-6 hours).

o Carefully quench the reaction by adding saturated aqueous NaHCOs solution.
o Stir vigorously for 15 minutes, then transfer the mixture to a separatory funnel.
o Separate the layers and extract the aqueous phase with DCM.

o Combine the organic layers, wash with brine, and dry over anhydrous Na=SOa.
o Filter and concentrate under reduced pressure.

o Purify the crude product by flash column chromatography.
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Ethylamine HBr, Base/Solvent

2. Add Reagent
(Alkyl Halide or Reductant)

3. Stir/Heat & Monitor
(TLC / LC-MS)
(4. Quench & Extraca

5. Dry & Purify
(Chromatography)

Final Product

Click to download full resolution via product page

Caption: General experimental workflow.

Troubleshooting
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Issue

Potential Cause(s)

Suggested Solution(s)

No or Low Conversion

Insufficient base; inactive
reagents; low temperature;
steric hindrance on the

substrate.

Ensure base is anhydrous and
in sufficient molar excess.
Increase reaction temperature.
Check the quality of the alkyl

halide or carbonyl compound.

Over-alkylation (SN2)

Stoichiometry favors
secondary reaction; reaction

run for too long.

Use a larger excess of
ethylamine hydrobromide and
base. Add the alkyl halide
slowly to the amine mixture.
Monitor carefully and stop the
reaction upon consumption of

the starting material.

Aldehyde/Ketone Reduction

(Reductive Amination)

Using a non-selective reducing
agent (e.g., NaBHa4) before

imine formation is complete.

Use a milder, imine-selective
reducing agent like
NaBH(OACc)s or NaBHsCN.
Allow sulfficient time for imine
formation before adding the

reductant if using NaBHa.

Complex Product Mixture

Side reactions due to strong
base or high temperature;

substrate decomposition.

Use a milder base (e.g.,
K2COs instead of NaOH). Run
the reaction at a lower
temperature for a longer
duration. Ensure the substrate
is stable under the reaction

conditions.

References

e Doc Brown's Chemistry. (n.d.). Nucleophilic substitution Reaction between ammonia amines

with haloalkanes. Retrieved from [Link]

e Organic Syntheses. (n.d.). B-BROMOETHYLAMINE HYDROBROMIDE. Org. Syn. Coll. Vol.

2, 95. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

11/15

Tech Support


https://www.docbrown.info/page07/mechanism9.htm
https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
http://www.orgsyn.org/demo.aspx?prep=CV2P0095
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Loba Chemie. (2016). 2-BROMOETHYLAMINE HYDROBROMIDE FOR SYNTHESIS
MSDS. Retrieved from [Link]

Save My Exams. (2025). Substitution Reactions of Halogenoalkanes. Retrieved from [Link]
Brainly.in. (2021). how to prepare ethylamine from ethyl bromide ?. Retrieved from [Link]
Chemstuff. (n.d.). Nucleophilic substitution examples. Retrieved from [Link]

Brainly.com. (2023). What is the equation for the nucleophilic substitution of bromoethane
with a primary amine (ethylamine)?. Retrieved from [Link]

Asian Journal of Organic & Medicinal Chemistry. (2018). An Efficient Straightforward
Synthesis of Antidepressant Drug Moclobemide. Retrieved from [Link]

Chemistry LibreTexts. (2024). 24.6 Synthesis of Amines. Retrieved from [Link]

Safrole. (n.d.). Ethylamine Properties, Reactions, and Applications. Retrieved from [Link]
Quora. (2017). How can | convert ethyl bromide to ethylamine?. Retrieved from [Link]
Sciencemadness Discussion Board. (2012). Ethylamine Synthesis. Retrieved from [Link]
Lumen Learning. (n.d.). Preparation of Amines. Organic Chemistry Il. Retrieved from [Link]
Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

Organic Chemistry Tutor. (n.d.). Reductive Amination. Retrieved from [Link]

Journal of the Chemical Society, Transactions. (1918). LXXXII.—The preparation of
ethylamine and of diethylamine. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from
[Link]

Studylib. (n.d.). Reductive Amination & Acylation: Lab Synthesis. Retrieved from [Link]

Wikipedia. (n.d.). Ethylamine. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.benchchem.com/product/b1208425/docs?utm_src=pdf-body#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.lobachemie.com/msds-2-bromoethylamine-hydrobromide-for-synthesis-02320.aspx
https://www.savemyexams.com/a-level/chemistry/cie/22/revision-notes/10-halogen-compounds/10-2-substitution-reactions-of-halogenoalkanes/
https://brainly.in/question/1725515
https://chemstuff.co.uk/a-level-chemistry-2/alcohols-and-halogenalkanes/nucleophilic-substitution-examples/
https://brainly.com/question/30631623
https://asianpubs.org/index.php/ajomc/article/view/269
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(McMurry)/24%3A_Amines_and_Heterocycles/24.06%3A_Synthesis_of_Amines
https://safrole.com/kb/ethyl-amine-properties-reactions-and-applications/
https://www.quora.com/How-can-I-convert-ethyl-bromide-to-ethylamine
https://www.sciencemadness.org/whisper/viewthread.php?tid=21384
https://courses.lumenlearning.com/suny-organic-chemistry-2/chapter/23-2-preparation-of-amines/
https://en.wikipedia.org/wiki/Reductive_amination
https://www.organic-chemistry-tutor.com/reductive-amination/
https://www.science-space.com/paper/10.1039/CT9181300900
https://www.organic-chemistry.org/namedreactions/reductive-amination-conditions.shtm
https://studylib.net/doc/5536336/reductive-amination-and-acylation--lab-synthesis
https://en.wikipedia.org/wiki/Ethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» ResearchGate. (2024). A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-
Propylation of Primary Amines, Amides, and Sulfonamides. Retrieved from [Link]

e Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from
[Link]

e PubChem. (n.d.). Ethanamine, hydrobromide (1:1). Retrieved from [Link]
e Chemistry LibreTexts. (2023). Preparation of Amines. Retrieved from [Link]

e PubMed. (2024). A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-
Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-
Stage Modification. Retrieved from [Link]

» askllTians. (2018). Why there is a difference in basic strength of ethylamine series and.
Retrieved from [Link]

e Quora. (2017). Why does the order of the basicity of ethylamine differ from methyl amine in
an aqueous phase?. Retrieved from [Link]

e Quora. (2019). What is the basicity order of ethyl amine in gas phase and in aqueous
phase?. Retrieved from [Link]

e Quora. (2018). Why is methylamine less basic than ethylamine?. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. safrole.com [safrole.com]
e 2. Ethylamine - Wikipedia [en.wikipedia.org]

e 3. Ethanamine, hydrobromide (1:1) | C2H8BrN | CID 68974 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.researchgate.net/publication/378772322_A_Guide_for_Mono-Selective_N-Methylation_N-Ethylation_and_N-n-Propylation_of_Primary_Amines_Amides_and_Sulfonamides_and_Their_Applicability_in_Late-Stage_Modification
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://pubchem.ncbi.nlm.nih.gov/compound/68974
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/21%3A_Amines_and_Amides/21.02%3A_Preparation_of_Amines
https://pubmed.ncbi.nlm.nih.gov/38440905/
https://www.askiitians.com/forums/organic-chemistry/why-there-is-a-difference-in-basic-strength-of-et_132036.htm
https://www.quora.com/Why-does-the-order-of-the-basicity-of-ethylamine-differ-from-methyl-amine-in-an-aqueous-phase
https://www.quora.com/What-is-the-basicity-order-of-ethyl-amine-in-gas-phase-and-in-aqueous-phase
https://www.quora.com/Why-is-methylamine-less-basic-than-ethylamine
https://www.benchchem.com/product/b1208425?utm_src=pdf-custom-synthesis#bc-rfq
https://safrole.com/knowledge-base/ethylamine-properties-reactions-and-applications/
https://en.wikipedia.org/wiki/Ethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://pubchem.ncbi.nlm.nih.gov/compound/Ethanamine_-hydrobromide-_1_1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e 4. fishersci.com [fishersci.com]
e 5. chemicalbook.com [chemicalbook.com]
¢ 6. cdhfinechemical.com [cdhfinechemical.com]

e 7. nucleophilic substitution Reaction between ammonia amines with haloalkanes
halogenoalkanes to synthesise primary secondary tertiary amines advanced A level organic
chemistry revision notes doc brown [docbrown.info]

¢ 8. savemyexams.com [savemyexams.com]

¢ 9. science-revision.co.uk [science-revision.co.uk]

¢ 10. pdf.benchchem.com [pdf.benchchem.com]

e 11. pdf.benchchem.com [pdf.benchchem.com]

e 12. chem.libretexts.org [chem.libretexts.org]

e 13. 23.2. Preparation of Amines | Organic Chemistry Il [courses.lumenlearning.com]
e 14. chem.libretexts.org [chem.libretexts.org]

¢ 15. pdf.benchchem.com [pdf.benchchem.com]

¢ 16. Sciencemadness Discussion Board - Ethylamine Synthesis - Powered by XMB 1.9.11
[sciencemadness.org]

e 17. Reductive amination - Wikipedia [en.wikipedia.org]

¢ 18. masterorganicchemistry.com [masterorganicchemistry.com]

e 19. organicchemistrytutor.com [organicchemistrytutor.com]

¢ 20. Reductive Amination - Common Conditions [commonorganicchemistry.com]
o 21. fishersci.fr [fishersci.fr]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Introducing the
Ethylamine Moiety Using Ethylamine Hydrobromide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1208425/docs#application-notes-and-
protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC106930025&productDescription=2-BROMOETHYLAMINE+HYDROB+2.5KG&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethylamine-hydrobromide.pdf
https://www.cdhfinechemical.com/images/product/msds/183_234537186_2-BromoEthylamineHydrobromide-CASNO-2576-47-8-MSDS.pdf
https://www.docbrown.info/page06/halogenoalkanes6.htm
https://www.docbrown.info/page06/halogenoalkanes6.htm
https://www.docbrown.info/page06/halogenoalkanes6.htm
https://www.savemyexams.com/a-level/chemistry/cie/25/revision-notes/15-halogen-compounds/15-1-halogenoalkanes/substitution-reactions-of-halogenoalkanes/
https://www.science-revision.co.uk/A-level_organic_nucleophilic_substitution_examples_all.html
https://pdf.benchchem.com/90/Application_Notes_and_Protocols_for_N_Alkylation_using_2_Bromoethylamine_Hydrobromide.pdf
https://pdf.benchchem.com/44/Application_Notes_and_Protocols_for_N_Ethylation_of_Amines_using_Iodoethane.pdf
https://chem.libretexts.org/Courses/Athabasca_University/Chemistry_360%3A_Organic_Chemistry_II/Chapter_24%3A_Amines_and_Heterocycles/24.06_Synthesis_of_Amines
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/23-2-preparation-of-amines/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Amines/Synthesis_of_Amines/Preparation_of_Amines1
https://pdf.benchchem.com/45/Synthesis_of_Ethylamine_via_Nucleophilic_Substitution_of_Bromoethane_with_Ammonia_Application_Notes_and_Protocols.pdf
https://www.sciencemadness.org/whisper/viewthread.php?tid=18598&page=3
https://www.sciencemadness.org/whisper/viewthread.php?tid=18598&page=3
https://en.wikipedia.org/wiki/Reductive_amination
https://www.masterorganicchemistry.com/2017/09/01/reductive-amination/
https://www.organicchemistrytutor.com/topic/reductive-amination/
https://commonorganicchemistry.com/Rxn_Pages/Reductive_Amination/Reductive_Amination_Index.htm
https://www.fishersci.fr/store/msds?partNumber=10380984&countryCode=FR&language=en
https://www.benchchem.com/product/b1208425/docs#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/product/b1208425/docs#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/product/b1208425/docs#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/product/b1208425/docs#application-notes-and-protocols-introducing-the-ethylamine-moiety-using-ethylamine-hydrobromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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